1-benzoyl-N-phenyl-4-piperidinecarboxamide

• IUPAC Name: 1-benzoyl-N-phenylpiperidine-4-carboxamide
• InChI: InChI=1S/C19H20N2O2/c22-18(20-17-9-5-2-6-10-17)15-11-13-21(14-12-15)19(23)16-7-3-1-4-8-16/h1-10,15H,11-14H2,(H,20,22)
• InChI Key: ZJEMMILNQUDGAY-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1C(=O)NC2=CC=CC=C2)C(=O)C3=CC=CC=C3
• Molecular Formula: C19H20N2O2
• Molecular Weight: 308.4 g/mol

Description

1-benzoyl-N-phenyl-4-piperidinecarboxamide, also known as Bupivacaine, is a local anesthetic drug that is widely used in medical procedures. It was first synthesized in the 1950s and has since been used in various fields of medicine. The drug works by blocking the transmission of nerve impulses, which results in a loss of sensation in the targeted area.

Mechanism of Action

The mechanism of action of 1-benzoyl-N-phenyl-4-piperidinecarboxamide involves the blocking of sodium channels in nerve cells. This results in the inhibition of nerve impulses, which leads to a loss of sensation in the targeted area. The drug has a long duration of action, which makes it ideal for use in surgical procedures.
Biochemical and Physiological Effects
This compound has been found to have several biochemical and physiological effects. The drug has been shown to decrease the release of neurotransmitters, including glutamate and substance P, which are involved in pain transmission. This compound has also been found to decrease the release of pro-inflammatory cytokines, which are involved in the inflammatory response.

Advantages and Limitations for Lab Experiments

1-benzoyl-N-phenyl-4-piperidinecarboxamide has several advantages for use in lab experiments. The drug has a long duration of action, which makes it ideal for studying the effects of local anesthesia over time. This compound is also relatively safe and has been extensively studied for its use in humans. However, one limitation of this compound is that it can be difficult to control the level of anesthesia in animal models.

Future Directions

There are several future directions for the study of 1-benzoyl-N-phenyl-4-piperidinecarboxamide. One area of research is the development of new formulations of the drug that can be used for longer periods of time. Another area of research is the study of the drug's potential use in the treatment of chronic pain. This compound has also been studied for its potential use in the treatment of cancer pain. Further research in these areas could lead to new treatments and therapies for patients.
Conclusion
In conclusion, this compound is a local anesthetic drug that has been extensively studied for its use in medical procedures. The drug works by blocking the transmission of nerve impulses, which results in a loss of sensation in the targeted area. This compound has several advantages for use in lab experiments, including its long duration of action and relative safety. There are several future directions for the study of this compound, including the development of new formulations and its potential use in the treatment of chronic pain and cancer pain.

Synthesis Methods

The synthesis of 1-benzoyl-N-phenyl-4-piperidinecarboxamide involves the reaction between piperidine and N-phenyl-1,2-diaminoethane. The resulting compound is then reacted with benzoyl chloride to produce this compound. The synthesis process is relatively simple and can be carried out in a laboratory setting.

Scientific Research Applications

1-benzoyl-N-phenyl-4-piperidinecarboxamide has been extensively studied for its use as a local anesthetic drug. It is commonly used in surgical procedures, dental work, and obstetrics. The drug has also been studied for its potential use in pain management and as a treatment for chronic pain. This compound has been found to be effective in reducing pain and discomfort in patients.